Cas no 1804748-75-1 (4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1804748-75-1
• MF: C₈H₄F₇NO₂
• MW: 279.111686706543
• CID: 4815472
• Update Time: 2025-06-08

4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H4F7NO2/c9-4-1-5(18-8(13,14)15)16-6(3(4)2-17)7(10,11)12/h1,17H,2H2
• InChI Key： IUIYJYWKEUOMQV-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C(F)(F)F)C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol

Introduction to 4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804748-75-1)

4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol, identified by its CAS number 1804748-75-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its nitrogen-containing ring structure, which makes it a versatile scaffold for the development of bioactive molecules. The presence of multiple fluorinated substituents, including a trifluoromethyl group at the 2-position and a trifluoromethoxy group at the 6-position, imparts unique electronic and steric properties to the molecule. These features are particularly valuable in drug design, as they can enhance metabolic stability, binding affinity, and overall pharmacological activity.

The fluoro substituent at the 4-position further contributes to the compound's pharmacological profile by influencing its lipophilicity and interactions with biological targets. Fluorine atoms are well-known for their ability to modulate drug properties, often leading to improved drug efficacy and reduced toxicity. The combination of these fluorinated groups with the hydroxymethyl functionality at the 3-position creates a complex molecular structure that is ripe for exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel fluorinated pyridines as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motifs present in 4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol align well with current trends in drug discovery, making it a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex drug molecules. The pyridine core can serve as a privileged scaffold, allowing for easy functionalization at multiple sites. This flexibility is particularly useful in designing molecules that target specific biological pathways or receptors. For instance, modifications at the 2- and 6-positions could be exploited to fine-tune interactions with enzymes or receptors involved in disease processes.

Recent studies have highlighted the importance of fluorinated pyridines in developing small-molecule inhibitors. These inhibitors often exhibit high selectivity and potency due to the electronic effects of fluorine atoms. The compound under discussion may be explored as a lead structure for such inhibitors, particularly those targeting enzymes overexpressed in cancer cells or involved in inflammatory responses.

The hydroxymethyl group at the 3-position provides an additional handle for chemical manipulation. This moiety can be used to introduce various functional groups through esterification, etherification, or oxidation reactions. Such modifications could enhance solubility, improve pharmacokinetic properties, or facilitate prodrug development.

The synthesis of 4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol presents an interesting challenge due to the presence of multiple fluorinated substituents. Advanced synthetic techniques such as cross-coupling reactions, metal-catalyzed transformations, and fluorochemical methodologies would likely be employed to construct this complex framework efficiently. The success of these synthetic strategies would depend on optimizing reaction conditions to minimize side products and maximize yield.

In terms of applications, this compound may find utility in both academic research and industrial drug development pipelines. Academic laboratories could use it as a building block for exploring novel chemical entities (NCEs), while pharmaceutical companies might investigate its potential as an intermediate for proprietary drug candidates. The growing interest in fluorinated compounds underscores their importance in modern medicine, making this molecule a valuable asset in any medicinal chemist's toolkit.

The safety profile of 4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol would also be a critical consideration during its development and application. While fluorinated compounds are generally well-tolerated when used appropriately, thorough characterization under various conditions would be necessary to ensure its suitability for biological studies or clinical trials.

Future research directions might include exploring derivatives of this compound that exhibit enhanced pharmacological activity or improved pharmacokinetic properties. Computational modeling techniques could also play a role in predicting how structural modifications might affect biological activity, allowing researchers to design more effective molecules with greater precision.

In conclusion,4-Fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804748-75-1) represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules with potential applications across multiple therapeutic areas.